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Compound of Interest

Compound Name: Dowfax 2A1

Cat. No.: B1170145

For Researchers, Scientists, and Drug Development Professionals

Dowfax 2A1, an alkyldiphenyloxide disulfonate anionic surfactant, is a versatile and robust
ingredient utilized across various scientific and industrial applications, including cleaners,
textiles, pulp and paper, agrochemicals, oilfield operations, and emulsion polymerization.[1][2]
[3][4] Its efficacy stems from its excellent solubility and stability in harsh conditions—acidic,
alkaline, bleach, and other oxidizing systems—and its notable ability to reduce surface tension.
[1][2][4] This technical guide provides an in-depth analysis of the surface tension reduction
capabilities of Dowfax 2A1, presenting key performance data, experimental methodologies,
and visual representations of its behavior and evaluation.

Quantitative Performance Data

The surface tension reduction and micellization characteristics of Dowfax 2A1 are critical
parameters for its application. The following tables summarize the available quantitative data
from technical specifications and research literature.

Table 1: Typical Performance Properties of Dowfax 2A1[1][2][5]
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Property

Value

Conditions

Surface Tension

34 dynes/cm

1 wt% actives, 25°C, in
distilled water (neutral, pH 7)

35 dynes/cm

1 wt% actives, 25°C, in sodium
hydroxide solution (alkaline,
pH 12.5)

Critical Micelle Concentration
(CMC)

0.007 g/100g (0.007%)

in 0.1 M NaCl at 25°C

0.12 mM

as reported by the
manufacturer in 0.1 M NaCl[6]

0.126 mg/mL

in High Salinity Water (HSW)
brine[7]

Ross-Miles Foam Height

140 mm (initial) / 130 mm (5

minutes)

1 wt% actives, 25°C (neutral)

145 mm (initial) / 145 mm (5

minutes)

1 wt% actives, 25°C (alkaline)

Table 2: Typical Physical Properties of Dowfax 2A1 Solution[1][2][3][5][8]

Property Value
Actives Content 45 wt%
Diluent Water
Appearance Liquid, amber
pH (10% aq solution) 8.0-105
Viscosity at 25°C 145 cps

Density at 25°C

1.10-1.20 g/mL

Solubility in Water

Completely miscible
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Understanding Surfactant Behavior: Surface
Tension and CMC

The relationship between the concentration of a surfactant in a solution and the solution's
surface tension is fundamental to its mode of action. Initially, as the surfactant concentration
increases, the surface tension of the solution decreases significantly. This is due to the
migration of surfactant molecules to the air-water interface, where they orient themselves to
reduce the interfacial energy. This trend continues until the Critical Micelle Concentration
(CMC) is reached. At the CMC, the interface becomes saturated with surfactant molecules, and
any additional surfactant molecules added to the solution begin to form micelles in the bulk of
the liquid. Beyond the CMC, the surface tension remains relatively constant.
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Surface Tension vs. Surfactant Concentration

start Surface Tension

Constant Surface Tension .
Surfactant Concentration

Generalized Experimental Workflow for Surface Tension Measurement

Prepare a stock solution of Dowfax 2A1

ilution Series

Create a series of dilutions of known concentrations Calibrate the surface tensiometer (e.g., with deionized water)

Instrument Calibration

Measure the surface tension of each dilution

;

Record the equilibrium surface tension value for each concentration

Data Plotting

Plot surface tension vs. log of concentration

Data Analysis

Determine the Critical Micelle Concentration (CMC) from the plot's inflection point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Surfactant Power of Dowfax 2A1: A Technical
Guide to Surface Tension Reduction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170145#surface-tension-reduction-capabilities-of-
dowfax-2al]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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